2-ethyl-N-((3-(thiophen-2-yl)pyrazin-2-yl)methyl)benzo[d]thiazole-6-carboxamide

• IUPAC Name: 2-ethyl-N-[(3-thiophen-2-ylpyrazin-2-yl)methyl]-1,3-benzothiazole-6-carboxamide
• InChI: InChI=1S/C19H16N4OS2/c1-2-17-23-13-6-5-12(10-16(13)26-17)19(24)22-11-14-18(21-8-7-20-14)15-4-3-9-25-15/h3-10H,2,11H2,1H3,(H,22,24)
• InChI Key: DXYDDCAOOHBEHG-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC2=C(S1)C=C(C=C2)C(=O)NCC3=NC=CN=C3C4=CC=CS4
• Molecular Formula: C19H16N4OS2
• Molecular Weight: 380.5 g/mol

Description

The compound “2-ethyl-N-((3-(thiophen-2-yl)pyrazin-2-yl)methyl)benzo[d]thiazole-6-carboxamide” is a complex organic molecule. It is related to a class of compounds that have been studied for their anti-tubercular activity.

Synthesis Analysis

The synthesis of similar compounds involves several steps, including condensation reactions, and the use of catalysts such as Pd (dppf)Cl 2, Na 2 CO 3. The exact synthesis process for this specific compound is not available in the retrieved data.

Scientific Research Applications

Heterocyclic Synthesis

• Application : The compound is utilized in the synthesis of various heterocyclic compounds. For instance, Mohareb et al. (2004) investigated the reactivity of benzo[b]thiophen-2-yl-hydrazonoesters in forming pyrazole, isoxazole, pyrimidine, triazine, pyrazolopyridine, and pyrazolopyrimidine derivatives, highlighting its role in diverse chemical reactions (Mohareb, Sherif, Gaber, Ghabrial, & Aziz, 2004).

Anti-tumor Properties

• Application : Compounds incorporating thiophenyl and pyrazinyl moieties have shown potential as anti-tumor agents. Gomha, Edrees, and Altalbawy (2016) synthesized bis-pyrazolyl-thiazoles incorporating the thiophene moiety and found them to have promising activities against hepatocellular carcinoma cell lines (Gomha, Edrees, & Altalbawy, 2016).

Immunomodulatory and Anticancer Activities

• Application : Abdel‐Aziz et al. (2009) explored the immunomodulatory and anticancer activities of novel thiazolo[3,2‐a]benzimidazole derivatives, emphasizing the therapeutic potential of these compounds in cancer treatment (Abdel‐Aziz, Gamal-Eldeen, Hamdy, & Fakhr, 2009).

Antibacterial and Antifungal Properties

• Application : The compound and its derivatives have been studied for their antimicrobial properties. Hassan (2013) synthesized new pyrazoline and pyrazole derivatives, demonstrating their antibacterial and antifungal activities (Hassan, 2013).

Future Directions

The future directions for research on this compound could involve further exploration of its potential anti-tubercular activity, as well as investigation into its other potential therapeutic uses. Further studies could also explore its synthesis, chemical reactions, and physical and chemical properties in more detail.